Cas no 864858-58-2 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide
• CAS No: 864858-58-2
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 5923609
• PubChem ID: 4290379
• Update Time: 2025-07-17

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-butoxybenzamide
• Benzamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-butoxy-
• 864858-58-2
• AKOS024604662
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-butoxybenzamide
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-4-butoxybenzamide
• F1298-0853
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide

• Inchi： 1S/C21H23N3O3S/c1-3-4-11-27-16-7-5-15(6-8-16)20(26)23-21-18(12-22)17-9-10-24(14(2)25)13-19(17)28-21/h5-8H,3-4,9-11,13H2,1-2H3,(H,23,26)
• InChI Key： KVSWCCITRXWCRG-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 565.5±50.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide

Comprehensive Overview of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide (CAS 864858-58-2)

The compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide (CAS 864858-58-2) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thienopyridine core and butoxybenzamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the key structural highlights of this compound is the presence of a cyano group, which often enhances binding affinity to target proteins. The acetyl substitution at the 6-position of the thienopyridine ring further contributes to its metabolic stability, a critical factor in drug development. These attributes align with current trends in drug discovery, where scientists prioritize molecules with improved pharmacokinetic properties and reduced side effects.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by the need for more effective treatments for conditions like inflammation and metabolic disorders. N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide fits into this narrative, as its mechanism of action is believed to involve interference with key enzymatic processes. This has led to increased searches for "thienopyridine derivatives" and "butoxybenzamide applications" in academic and industrial databases.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including cyclization and amide coupling reactions. The thieno2,3-cpyridine scaffold is particularly challenging to construct, requiring precise control over reaction conditions to achieve high yields. This complexity has sparked discussions in online forums about "efficient synthesis of thienopyridines" and "optimization of benzamide derivatives," reflecting the compound's relevance in modern synthetic methodologies.

The pharmacological profile of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide is still under investigation, but preliminary studies suggest it may exhibit selective binding to certain receptor subtypes. This selectivity is crucial for minimizing off-target effects, a major concern in drug development. As such, queries like "thienopyridine-based therapeutics" and "CAS 864858-58-2 biological activity" have become increasingly common in research circles.

Another area of interest is the compound's potential role in addressing oxidative stress-related conditions. The cyano and acetyl groups are known to participate in redox reactions, which could explain its observed effects in cellular models. This aligns with the growing public awareness of antioxidants and their health benefits, as evidenced by searches for "cyano-containing antioxidants" and "acetyl group in medicinal chemistry."

In terms of industrial applications, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide has been explored as a building block for more complex molecules. Its versatility makes it valuable for combinatorial chemistry approaches, where rapid generation of diverse compound libraries is essential. This has led to increased interest in "thienopyridine scaffolds in drug design" and "high-throughput screening of benzamides," topics frequently discussed in recent scientific literature.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling procedures should always be followed to ensure researcher safety. The compound's stability under various conditions has been a subject of study, with particular focus on its degradation products and potential environmental impact.

Looking ahead, the future of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide research appears promising. With advancements in computational chemistry and AI-assisted drug discovery, scientists are better equipped to explore its full therapeutic potential. This has given rise to searches for "machine learning in thienopyridine optimization" and "in silico modeling of CAS 864858-58-2," highlighting the intersection of traditional chemistry with cutting-edge technology.

In conclusion, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide represents an exciting area of research at the nexus of organic chemistry and pharmacology. Its unique structural features and potential biological activities make it a compound worth watching in the coming years, as researchers continue to unravel its mysteries and applications in human health and beyond.